2-methyl-N-(3-methyl-1-phenylbutyl)propanamide

• IUPAC Name: 2-methyl-N-(3-methyl-1-phenylbutyl)propanamide
• InChI: InChI=1S/C15H23NO/c1-11(2)10-14(16-15(17)12(3)4)13-8-6-5-7-9-13/h5-9,11-12,14H,10H2,1-4H3,(H,16,17)
• InChI Key: ABVODGJPFHVSJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=CC=CC=C1)NC(=O)C(C)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

“2-methyl-N-(3-methyl-1-phenylbutyl)propanamide” is an organic compound. It likely contains a propanamide group, which is a common functional group in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

Amides, like the one in this compound, are generally stable but can undergo hydrolysis in the presence of acids or bases to form carboxylic acids and amines. They can also participate in other reactions specific to their structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Factors such as polarity, molecular size, and functional groups can affect properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, flammable, or reactive. Without specific information, it’s difficult to assess the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on improving its efficacy or reducing side effects.